
Application Notes and Protocols for
Encapsulating siRNA with Lipid 119-23

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Lipid 119-23

Cat. No.: B15551104

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The delivery of small interfering RNA (siRNA) to target cells remains a critical challenge in the

development of RNAi-based therapeutics. Lipid nanoparticles (LNPs) have emerged as a

leading platform for systemic siRNA delivery, offering protection from degradation and

facilitating cellular uptake.[1][2][3] The ionizable lipid component of LNPs is paramount for

efficient encapsulation of negatively charged siRNA and its subsequent release into the

cytoplasm.[4][5] Lipid 119-23 is a novel, ionizable cationic lipid that has demonstrated superior

performance in mRNA delivery, outperforming established benchmarks in various cell types,

including muscle and immune cells.[6][7][8] While specific protocols for siRNA encapsulation

using Lipid 119-23 are not yet widely established, this document provides a detailed,

representative protocol based on established microfluidic mixing techniques for LNP-siRNA

formulation. The principles and methodologies outlined here can be adapted and optimized for

the use of Lipid 119-23.
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Core Components of Lipid Nanoparticle
Formulations
Lipid nanoparticles for siRNA delivery are typically composed of four key components:

Ionizable Cationic Lipid: This lipid is positively charged at a low pH, which allows for the

efficient complexation and encapsulation of the negatively charged siRNA backbone.[4][5] At

physiological pH, the lipid becomes neutral, reducing toxicity and promoting stability in

circulation.[4][5] Lipid 119-23 is a novel ionizable lipid with a promising profile for nucleic

acid delivery.[6][7][8][9][10]

Helper Lipid: A neutral, zwitterionic phospholipid, such as 1,2-distearoyl-sn-glycero-3-

phosphocholine (DSPC), is included to stabilize the lipid bilayer structure of the nanoparticle.

[3]

Cholesterol: This rigid molecule helps to fill the gaps between the other lipid components,

enhancing the stability and integrity of the LNP.[3]

PEG-Lipid: A polyethylene glycol-conjugated lipid (e.g., PEG-DMG) is incorporated to

prevent aggregation of the nanoparticles and to provide a hydrophilic shield that reduces

opsonization and clearance by the immune system, thereby increasing circulation time.[3]

Experimental Protocols
Materials and Reagents

Lipids:

Ionizable Cationic Lipid (e.g., Lipid 119-23)

1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

Cholesterol

1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (PEG-DMG)

siRNA: Custom synthesized siRNA targeting the gene of interest.
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Solvents and Buffers:

Ethanol (200 proof, molecular biology grade)

Sodium Acetate Buffer (25 mM, pH 4.0)

Phosphate-Buffered Saline (PBS, pH 7.4)

Nuclease-free water

Equipment
Microfluidic mixing device (e.g., NanoAssemblr® Benchtop)

Syringe pumps

Syringes and tubing

Dialysis cassette (e.g., 10 kDa MWCO)

Dynamic Light Scattering (DLS) instrument for size and polydispersity index (PDI)

measurement

Fluorometer and Quant-iT™ RiboGreen™ RNA Assay Kit (or similar) for encapsulation

efficiency determination

Protocol for siRNA Encapsulation using Microfluidic
Mixing
This protocol is a general guideline and should be optimized for specific applications and for

the novel Lipid 119-23.

1. Preparation of Lipid Stock Solution (Organic Phase):

Dissolve the ionizable lipid (e.g., Lipid 119-23), DSPC, cholesterol, and PEG-DMG in

ethanol at the desired molar ratio. A commonly used starting molar ratio for LNP formulations

is 50:10:38.5:1.5 (Ionizable Lipid:DSPC:Cholesterol:PEG-Lipid).[4]
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The total lipid concentration in the ethanol solution should be optimized, but a typical starting

concentration is between 10-20 mM.

Ensure all lipids are fully dissolved by gentle vortexing or sonication.

2. Preparation of siRNA Solution (Aqueous Phase):

Dissolve the siRNA in 25 mM sodium acetate buffer (pH 4.0) to the desired concentration.

The optimal siRNA concentration will depend on the desired siRNA-to-lipid ratio.

Ensure the siRNA is fully dissolved and the solution is clear.

3. Microfluidic Mixing:

Set up the microfluidic mixing device according to the manufacturer's instructions.

Load the lipid stock solution (organic phase) into one syringe and the siRNA solution

(aqueous phase) into another syringe.

Set the flow rate ratio of the aqueous phase to the organic phase. A common starting point is

a 3:1 ratio (aqueous:organic).

Set the total flow rate. This parameter influences the particle size and should be optimized. A

typical range is 10-20 mL/min.

Initiate the mixing process. The rapid mixing of the two phases will induce the self-assembly

of the lipids and the encapsulation of the siRNA into LNPs.

4. Dialysis and Buffer Exchange:

Collect the resulting LNP dispersion.

To remove the ethanol and raise the pH to a physiological level, dialyze the LNP dispersion

against PBS (pH 7.4) using a dialysis cassette (e.g., 10 kDa MWCO).

Perform dialysis overnight at 4°C with at least two buffer changes.

5. Characterization of LNPs:
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Particle Size and Polydispersity Index (PDI): Measure the hydrodynamic diameter and PDI of

the LNPs using Dynamic Light Scattering (DLS). The desired particle size for in vivo

applications is typically between 50-100 nm with a low PDI (<0.2).

Encapsulation Efficiency: Determine the percentage of siRNA encapsulated within the LNPs

using a fluorescent dye-based assay such as the Quant-iT™ RiboGreen™ RNA Assay. The

assay is performed in the presence and absence of a detergent (e.g., Triton X-100) that

disrupts the LNPs. The difference in fluorescence intensity is used to calculate the

encapsulation efficiency.

Data Presentation
The following tables provide a summary of typical formulation parameters and resulting particle

characteristics for LNP-siRNA, which can serve as a baseline for optimizing formulations with

Lipid 119-23.

Table 1: Representative LNP-siRNA Formulation Parameters

Component Molar Ratio (%) Concentration (in Ethanol)

Ionizable Lipid 40 - 50 5 - 10 mM

DSPC 10 1 - 2 mM

Cholesterol 38.5 - 48 4 - 9 mM

PEG-Lipid 1.5 - 2 0.15 - 0.4 mM

Aqueous Phase

siRNA N/A
0.1 - 0.5 mg/mL in pH 4.0

buffer

Note: These are starting ranges and should be optimized for each specific ionizable lipid and

siRNA.

Table 2: Typical Physicochemical Properties of LNP-siRNA
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Parameter Target Range

Particle Size (Diameter) 50 - 100 nm

Polydispersity Index (PDI) < 0.2

Encapsulation Efficiency > 90%

Surface Charge (at pH 7.4) Near-neutral

Mandatory Visualizations
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Preparation of Solutions

LNP Formulation Purification & CharacterizationLipid Stock Solution
(Lipid 119-23, DSPC, Cholesterol, PEG-Lipid in Ethanol)

Microfluidic Mixing
(Rapid Self-Assembly)

siRNA Solution
(siRNA in Sodium Acetate Buffer, pH 4.0)

Dialysis
(vs. PBS, pH 7.4)

LNP Dispersion Characterization
(Size, PDI, Encapsulation Efficiency)

Purified LNPs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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